2-(3,5-dimethylpiperidin-1-yl)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C22H26N4O2S2
• Molecular Weight: 442.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(3,5-dimethylpiperidin-1-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C22H26N4O2S2/c1-5-25-21(28)17(30-22(25)29)9-16-19(24-10-14(3)8-15(4)11-24)23-18-7-6-13(2)12-26(18)20(16)27/h6-7,9,12,14-15H,5,8,10-11H2,1-4H3/b17-9-
• Standard InChI Key: SPBHEXMNDBGNAL-MFOYZWKCSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CC(CC(C4)C)C)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CC(CC(C4)C)C)SC1=S

Introduction

2-(3,5-dimethylpiperidin-1-yl)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic compound belonging to the pyrido-pyrimidine class. This compound is of interest in medicinal chemistry due to its potential applications in developing new therapeutic agents. It is primarily used for research purposes and is not intended for human therapeutic use at this stage.

Synthesis

The synthesis of 2-(3,5-dimethylpiperidin-1-yl)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one typically involves a multi-step process. This process requires careful control of reaction conditions, including temperature, solvent choice, and reaction time, to ensure high yields and purity of the final product. Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) are employed to characterize the synthesized compound.

Potential Applications

Pyrido-pyrimidines, the class to which this compound belongs, are known for their diverse biological activities. While specific applications of this compound are not well-documented, related pyrido-pyrimidine derivatives have shown potential in various therapeutic areas, such as antiviral, anticancer, and anti-inflammatory activities. Further pharmacological studies would be necessary to elucidate the exact mechanism by which this compound exerts its effects.

Comparison with Related Compounds

Other heterocyclic compounds, such as thienopyridines, have shown significant therapeutic potential. For example, thienopyridines are known as antiplatelet agents by inhibiting the P2Y12 ADP receptor, which is crucial in preventing cardiovascular events. While the specific biological activities of 2-(3,5-dimethylpiperidin-1-yl)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one are not well-documented, its structural similarity to other biologically active heterocycles suggests potential for further investigation.